BENGHE Safety Operating Guide

Check Availability & Pricing

Navigating the Safe Disposal of Devimistat: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Devimistat

Cat. No.: B1670322

For researchers, scientists, and drug development professionals engaged in the study of the
investigational anti-cancer agent devimistat (CPI-613), ensuring its proper disposal is a critical
component of laboratory safety and regulatory compliance. While specific disposal protocols
from the manufacturer were not readily available in public documentation, this guide provides a
comprehensive framework for the safe handling and disposal of devimistat, grounded in
established best practices for cytotoxic and investigational compounds.

Devimistat, a lipoic acid antagonist, functions as a mitochondrial metabolism inhibitor to
induce apoptosis in cancer cells.[1] As an experimental drug with cytotoxic properties, it
necessitates careful management throughout its lifecycle in the laboratory, from receipt to final
disposal.

Handling and Storage of Devimistat

Proper handling and storage are paramount to maintain the integrity of devimistat and ensure
the safety of laboratory personnel.

Storage Conditions:
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Form Storage Temperature Duration

Powder -20°C Up to 3 years[2]
4°C Up to 2 years[2]

In Solvent -80°C Up to 2 years[1][2]
-20°C Up to 1 year[1][2]

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the
solution after preparation.[1]

Personal Protective Equipment (PPE):

When handling devimistat in its powdered form or in solution, appropriate PPE should be
worn. This includes, but is not limited to:

o Safety goggles
o Chemical-resistant gloves
e Alab coat

Work should be conducted in a well-ventilated area, preferably within a fume hood, to minimize
inhalation exposure.

Devimistat Disposal Workflow

The following diagram outlines the recommended step-by-step procedure for the proper
disposal of devimistat.
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Devimistat Disposal Workflow

Pre-Disposal Steps

Start: Unused or Expired Devimistat

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

2.
A

Classify as Cytotoxic Waste

B.

Disposa{rProcess

Deactivate Residual Devimistat
(if applicable and feasible)

4,
Y

Segregate into Designated
Cytotoxic Waste Container

5.
A

Label Container Clearly:
'Cytotoxic Waste - Devimistat'

6.
A

Store Securely in a Designated Area

7.

Final D‘;sposal

Arrange for Pickup by a
Licensed Hazardous Waste Contractor

8.
Y

High-Temperature Incineration
(Preferred Method)

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of devimistat.
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Detailed Disposal Procedures

Given its classification as a cytotoxic agent, devimistat waste must be handled in accordance
with regulations for hazardous materials.

1. Waste Ildentification and Segregation: All materials contaminated with devimistat, including
unused product, expired stock, contaminated labware (e.g., pipette tips, vials), and
contaminated PPE, should be classified as cytotoxic waste. This waste must be segregated
from general laboratory trash and other chemical waste streams.

2. Use of Designated Containers: Dispose of all devimistat-contaminated materials in clearly
labeled, leak-proof, and puncture-resistant containers designated for cytotoxic waste. These
containers are often color-coded, typically yellow with a purple lid for cytotoxic sharps and
yellow bags for other contaminated materials, to ensure they are easily identifiable.[3]

3. Disposal of Liquid Waste: For liquid waste containing devimistat, consult your institution's
environmental health and safety (EHS) office for specific guidance. In general, do not pour
solutions containing devimistat down the drain. They should be collected in a sealed, labeled
hazardous waste container.

4. Disposal of Solid Waste: Solid waste, such as unused powder or contaminated items, should
be placed directly into the designated cytotoxic waste container. To minimize the risk of
aerosolization, avoid crushing or breaking tablets or capsules if applicable.

5. Final Disposal by a Licensed Contractor: The ultimate disposal of cytotoxic waste must be
handled by a licensed and certified hazardous waste management company. The preferred
method for the destruction of cytotoxic drugs is high-temperature incineration.[3][4] This
process ensures the complete destruction of the active pharmaceutical ingredient.

Important Considerations:

« Institutional Policies: Always adhere to your institution's specific EHS guidelines for the
disposal of chemical and cytotoxic waste. These protocols are designed to comply with local,
state, and federal regulations.

» Documentation: Maintain accurate records of the disposal of devimistat, including quantities
and dates of disposal.
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o Emergency Procedures: In case of a spill, follow your laboratory's established spill response
procedure for hazardous materials. This typically involves containing the spill,
decontaminating the area, and disposing of all cleanup materials as hazardous waste.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of
devimistat, thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Safe Disposal of Devimistat: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670322#devimistat-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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